Cas no 2228830-05-3 (O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine)

• Product Name: O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine
• CAS No: 2228830-05-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5815035
• PubChem ID: 165628967
• Update Time: 2025-05-23

O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine
• 2228830-05-3
• O-[2-(4-methoxypyridin-2-yl)ethyl]hydroxylamine
• EN300-1780307

• Inchi： 1S/C8H12N2O2/c1-11-8-2-4-10-7(6-8)3-5-12-9/h2,4,6H,3,5,9H2,1H3
• InChI Key： ZKQCDBMOXRXXOI-UHFFFAOYSA-N
• SMILES： O(CCC1C=C(C=CN=1)OC)N

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.4Ų

Additional information on O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine

O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228830-05-3): An Emerging Compound in Medicinal Chemistry

O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228830-05-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its 4-methoxypyridin-2-yl and ethylhydroxylamine moieties, has been the subject of extensive research, particularly in the areas of drug discovery and development.

The chemical structure of O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine is noteworthy for its combination of a pyridine ring and an ethylhydroxylamine group. The presence of the methoxy substituent on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. This structural feature has been shown to enhance the compound's solubility and stability, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine as a lead compound in the development of new therapeutic agents. One notable area of research is its use as a potential inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a neuroprotective agent.

In addition to its enzymatic inhibition properties, O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine has also shown promise in modulating cellular signaling pathways. Research conducted at the University of California, San Francisco, revealed that this compound can selectively modulate certain signaling pathways involved in inflammation and oxidative stress. These findings suggest that O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine could be developed into a therapeutic agent for treating inflammatory disorders and conditions associated with oxidative stress.

The pharmacokinetic properties of O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine have also been extensively studied. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine in various therapeutic settings. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further evaluate its therapeutic potential.

Beyond its direct therapeutic applications, O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine has also been explored as a tool compound in chemical biology research. Its ability to selectively target specific biological processes makes it a valuable tool for understanding complex disease mechanisms and identifying new drug targets. Researchers at Harvard University have used this compound to investigate the role of certain signaling pathways in cancer progression, providing insights that could inform the development of novel anticancer therapies.

In conclusion, O-2-(4-methoxypyridin-2-yl)ethylhydroxylamine (CAS No. 2228830-05-3) represents an exciting advancement in medicinal chemistry. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, position it as a promising candidate for further development into effective therapeutic agents. Ongoing research continues to uncover new applications and potential benefits of this compound, underscoring its significance in the field of drug discovery and development.